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Compound of Interest

Compound Name: Ampkinone

Cat. No.: B2659313 Get Quote

For researchers and scientists in the field of drug development, ensuring laboratory safety is

paramount, especially when handling novel chemical compounds. This document provides

essential safety and logistical information for the handling of Ampkinone, a novel small

molecule activator of AMP-activated protein kinase (AMPK).

Ampkinone is an indirect AMPK activator investigated for its potential therapeutic effects in

metabolic disorders such as obesity and type 2 diabetes. Its mechanism of action involves the

stimulation of AMPK phosphorylation in a manner dependent on the upstream kinase LKB1,

leading to increased glucose uptake in muscle cells.[1][2] As a research compound, its

toxicological properties have not been thoroughly investigated. Therefore, stringent adherence

to safety protocols is crucial.

Immediate Safety and Personal Protective
Equipment
A specific Safety Data Sheet (SDS) for Ampkinone is not publicly available. In the absence of

a detailed toxicological profile, researchers should handle Ampkinone as a compound of

unknown toxicity and adhere to the highest safety standards. The following personal protective

equipment (PPE) recommendations are based on best practices for handling novel research

chemicals.

Recommended Personal Protective Equipment (PPE) for Handling Ampkinone:
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PPE Category Item Rationale

Hand Protection Nitrile gloves
To prevent skin contact with

the compound.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from potential

splashes or airborne particles.

Respiratory Protection NIOSH-approved respirator

Recommended when handling

the powder form to avoid

inhalation, especially in the

absence of a chemical fume

hood.

Body Protection Laboratory coat
To protect skin and personal

clothing from contamination.

Operational Plans: Handling and Storage
Proper handling and storage procedures are critical to maintain the integrity of Ampkinone and

ensure the safety of laboratory personnel.

Engineering Controls: Handle Ampkinone in a well-ventilated area. A chemical fume hood is

recommended, particularly when working with the powdered form to minimize inhalation

risks.

Handling: Avoid generating dust. Avoid contact with eyes, skin, and clothing.

Storage: Store Ampkinone in a tightly sealed container in a cool, dry place. For long-term

storage, consult the supplier's recommendations, which may include storage at -20°C or

-80°C.[1]

Disposal Plan
As a novel research chemical, Ampkinone waste should be treated as hazardous chemical

waste.

Waste Categorization: All disposable materials that come into contact with Ampkinone,

including gloves, pipette tips, and empty containers, should be considered contaminated
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waste.

Disposal Route: Dispose of all Ampkinone waste in accordance with local, state, and

federal regulations for hazardous chemical waste. Consult your institution's Environmental

Health and Safety (EHS) department for specific guidance on proper disposal procedures.

Do not dispose of Ampkinone down the drain or in the regular trash.

Experimental Protocols
Detailed methodologies are essential for the replication and advancement of research. The

following protocols are based on published studies involving Ampkinone.

Ampkinone Signaling Pathway
The diagram below illustrates the known signaling pathway of Ampkinone.
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Caption: Ampkinone indirectly activates AMPK via LKB1, leading to increased glucose uptake.

Experimental Workflow: In Vivo Study of Ampkinone in
Diet-Induced Obese (DIO) Mice
The following diagram outlines the workflow for an in vivo experiment to assess the effects of

Ampkinone on metabolic parameters in a mouse model of diet-induced obesity.[2]
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Start:
4-week-old male C57BL/6J mice

High-Fat Diet (60% calories from fat)
for 8 weeks

Daily subcutaneous administration:
- Ampkinone (10 mg/kg in PEG400)

- Vehicle (PEG400)

Monitor body weight and food intake
every 3 days for 30 days

Perform Insulin Tolerance Test (ITT)

Sacrifice animals at 30 days

Measure liver weight and fat mass
Histological staining (Oil-Red O & H&E)

Click to download full resolution via product page

Caption: Workflow for evaluating the anti-obesity effects of Ampkinone in DIO mice.
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Quantitative Data Summary
The following table summarizes key quantitative data from a study on Ampkinone.[2]

Parameter Value Cell Line / Animal Model

EC50 for AMPK Activation 4.3 µM L6 muscle cells

In Vivo Dosage 10 mg/kg body weight per day Diet-induced obese mice

Administration Route Subcutaneous injection Diet-induced obese mice

Effect on Glucose Uptake 3.2-fold increase L6 muscle cells

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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